2-(2-isopropylphenoxy)-N-(2-methyl-3-nitrophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-isopropylphenoxy)-N-(2-methyl-3-nitrophenyl)acetamide, also known as INNA-051, is a novel small molecule that has gained attention in the scientific community due to its potential use as an antiviral agent. This compound has shown promising results in preclinical studies against a range of viruses, including SARS-CoV-2, the virus responsible for the COVID-19 pandemic.
Mechanism of Action
The exact mechanism of action of 2-(2-isopropylphenoxy)-N-(2-methyl-3-nitrophenyl)acetamide is not yet fully understood, but it is believed to work by inhibiting the activity of a key viral enzyme called RNA-dependent RNA polymerase (RdRp). This enzyme is essential for the replication of the virus, and by inhibiting its activity, 2-(2-isopropylphenoxy)-N-(2-methyl-3-nitrophenyl)acetamide prevents the virus from replicating and spreading.
Biochemical and Physiological Effects:
2-(2-isopropylphenoxy)-N-(2-methyl-3-nitrophenyl)acetamide has been shown to be well-tolerated in preclinical studies and has not been associated with any significant adverse effects. However, further research is needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(2-isopropylphenoxy)-N-(2-methyl-3-nitrophenyl)acetamide is its broad-spectrum antiviral activity, which makes it a promising candidate for the development of new antiviral therapies. However, one of the limitations of this compound is that it has not yet been tested in clinical trials, and further research is needed to determine its safety and efficacy in humans.
Future Directions
There are several future directions for research on 2-(2-isopropylphenoxy)-N-(2-methyl-3-nitrophenyl)acetamide. One area of focus is the development of new antiviral therapies based on this compound. Another area of research is the investigation of the mechanism of action of 2-(2-isopropylphenoxy)-N-(2-methyl-3-nitrophenyl)acetamide, which could lead to the development of new drugs that target viral replication. Additionally, further preclinical studies are needed to fully understand the safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis of 2-(2-isopropylphenoxy)-N-(2-methyl-3-nitrophenyl)acetamide involves a multistep process that begins with the reaction of 2-isopropylphenol with ethyl chloroacetate to form 2-(2-isopropylphenoxy)acetic acid. This intermediate is then reacted with thionyl chloride to form the corresponding acid chloride, which is subsequently reacted with 2-methyl-3-nitroaniline to yield the final product.
Scientific Research Applications
2-(2-isopropylphenoxy)-N-(2-methyl-3-nitrophenyl)acetamide has shown potential as an antiviral agent in preclinical studies against a range of viruses, including SARS-CoV-2, influenza A virus, and respiratory syncytial virus. The compound works by inhibiting the replication of the virus within host cells, thus preventing the spread of viral infection.
properties
IUPAC Name |
N-(2-methyl-3-nitrophenyl)-2-(2-propan-2-ylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O4/c1-12(2)14-7-4-5-10-17(14)24-11-18(21)19-15-8-6-9-16(13(15)3)20(22)23/h4-10,12H,11H2,1-3H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNTDITYPXTXCQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1[N+](=O)[O-])NC(=O)COC2=CC=CC=C2C(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methyl-3-nitrophenyl)-2-[2-(propan-2-yl)phenoxy]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.